Cas no 313511-09-0 (1-bromo-2-chloro-4-ethynylbenzene)

1-Bromo-2-chloro-4-ethynylbenzene is a halogenated aromatic compound featuring both bromo and chloro substituents, along with an ethynyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira, Suzuki, and Buchwald-Hartwig couplings. The presence of multiple reactive sites allows for selective functionalization, enabling the construction of complex molecular architectures. Its ethynyl group further facilitates applications in materials science, including the synthesis of conjugated polymers and small-molecule semiconductors. The compound’s well-defined reactivity and stability under controlled conditions make it valuable for pharmaceutical, agrochemical, and advanced material research. Proper handling is required due to its halogenated and alkyne-containing nature.
1-bromo-2-chloro-4-ethynylbenzene structure
313511-09-0 structure
Product Name:1-bromo-2-chloro-4-ethynylbenzene
CAS No:313511-09-0
MF:C8H4BrCl
MW:215.474360466003
CID:5185185
PubChem ID:22390424
Update Time:2026-03-05

1-bromo-2-chloro-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-chloro-4-ethynylbenzene
    • Benzene, 1-bromo-2-chloro-4-ethynyl-
    • Inchi: 1S/C8H4BrCl/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
    • InChI Key: MZIUQDPOZXACHL-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(C#C)C=C1Cl

1-bromo-2-chloro-4-ethynylbenzene Pricemore >>

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